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Compound of Interest

Compound Name: 1-Cyclopentylazepane

Cat. No.: B15489586 Get Quote

For researchers, scientists, and drug development professionals, the procurement of specific

chemical entities is a critical starting point for innovation. This technical guide addresses the

commercial availability and supplier landscape of 1-Cyclopentylazepane, a molecule of

potential interest in medicinal chemistry and drug discovery. Our investigation reveals a

challenging procurement environment, suggesting that this compound is not readily available

through common commercial channels and may require custom synthesis.

Executive Summary
Initial inquiries for "1-Cyclopentylazepane" did not yield any commercial suppliers or readily

available stock. However, further investigation identified a closely related isomer, 2-

Cyclopentylazepane, in the PubChem database (CID 4449604). Despite this discovery, an

extensive search for commercial suppliers of 2-Cyclopentylazepane and its listed synonyms

also proved fruitless. This suggests that both 1- and 2-Cyclopentylazepane are likely not off-

the-shelf compounds and would necessitate a custom synthesis request from a specialized

chemical manufacturing organization.

Compound Identification
While the primary search for "1-Cyclopentylazepane" was inconclusive, the identification of its

isomer provides a tangible starting point for researchers.
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Compound Name IUPAC Name Molecular Formula PubChem CID

2-Cyclopentylazepane 2-cyclopentylazepane C₁₁H₂₁N 4449604

Synonyms for 2-Cyclopentylazepane found in the PubChem database include:

SCHEMBL8396522

AKOS005638679

Researchers interested in this scaffold may need to use these alternative identifiers when

communicating with potential synthesis partners.

Commercial Availability and Suppliers
As of late 2025, a thorough search of major chemical supplier databases and online

marketplaces did not identify any vendors with existing stock of either 1-Cyclopentylazepane
or 2-Cyclopentylazepane. This lack of commercial availability indicates that the compound is

not produced on a large scale and is likely considered a novel or research-specific chemical.

Recommendations for Procurement:

For research teams requiring this compound, the most viable path forward is to engage with a

contract research organization (CRO) or a custom synthesis provider. When approaching these

organizations, providing the following information will be crucial:

Compound Name and Isomer: Clearly specify whether 1-Cyclopentylazepane or 2-

Cyclopentylazepane is required.

CAS Number: While not readily found, if a CAS number is identified through further research,

it should be provided.

Chemical Structure: A clear structural representation is essential.

Required Quantity and Purity: Specify the amount of the compound needed and the desired

purity level.
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Experimental Protocols and Biological Activity
The search for detailed experimental protocols for the synthesis or application of 1-
Cyclopentylazepane or 2-Cyclopentylazepane did not yield specific, reproducible

methodologies. Similarly, no established signaling pathways or documented biological activities

directly involving these specific molecules were found in the public domain.

This absence of published data presents both a challenge and an opportunity for researchers.

While it necessitates de novo experimental design, it also signifies a largely unexplored area of

chemical space, potentially leading to novel discoveries.

Logical Workflow for Procurement
For researchers and drug development professionals seeking to work with 1-
Cyclopentylazepane or its isomer, the following logical workflow is recommended.

Caption: Procurement workflow for 1-Cyclopentylazepane.

Conclusion
The commercial landscape for 1-Cyclopentylazepane and its isomer, 2-Cyclopentylazepane,

is currently barren of off-the-shelf suppliers. This necessitates a proactive approach from the

scientific community, focusing on custom synthesis to obtain these compounds. While the lack

of existing data on experimental protocols and biological activity presents a hurdle, it also

underscores the potential for novel research and discovery in this chemical space.

Researchers are encouraged to engage with specialized synthesis providers to explore the

potential of these intriguing molecules.

To cite this document: BenchChem. [Navigating the Elusive Landscape of 1-
Cyclopentylazepane: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15489586#commercial-availability-and-
suppliers-of-1-cyclopentylazepane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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